Cas no 1806259-28-8 (2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)
2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
-
- Inchi: 1S/C8H4BrF4NO2/c9-2-5-4(3-15)1-6(7(10)14-5)16-8(11,12)13/h1,3H,2H2
- InChI Key: ZYNJGHIUHIZTPE-UHFFFAOYSA-N
- SMILES: BrCC1C(C=O)=CC(=C(N=1)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- XLogP3: 2.5
- Topological Polar Surface Area: 39.2
2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098135-1g |
2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde |
1806259-28-8 | 97% | 1g |
$1,504.90 | 2022-03-31 |
2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
Recent Advances in the Application of 2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1806259-28-8) in Chemical Biology and Pharmaceutical Research
The compound 2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1806259-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative, characterized by its bromomethyl and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation.
One of the key applications of this compound lies in its role as a building block for the synthesis of pyridine-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, where the bromomethyl group facilitated efficient cross-coupling reactions to introduce diverse pharmacophores. The trifluoromethoxy moiety, known for its metabolic stability and lipophilicity, enhanced the bioavailability of the resulting compounds.
In addition to its synthetic utility, 2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde has been investigated for its direct biological activity. Research conducted at the University of Cambridge revealed its potential as a covalent modifier of cysteine residues in target proteins, a mechanism increasingly exploited in drug discovery. The electrophilic nature of the bromomethyl group enables selective protein labeling, making it a valuable tool for chemoproteomic studies.
The compound's stability under physiological conditions has also been a subject of recent investigation. A 2024 publication in ACS Chemical Biology reported detailed pharmacokinetic studies, showing that the trifluoromethoxy group significantly improves metabolic stability compared to its methoxy analogs. This property makes it particularly attractive for the design of long-acting pharmaceutical agents.
From a safety perspective, recent toxicological evaluations (European Journal of Pharmaceutical Sciences, 2023) have established preliminary safety profiles for this compound and its derivatives. While the bromomethyl group raises some reactivity concerns, proper handling and formulation strategies have been developed to mitigate potential risks during pharmaceutical manufacturing processes.
Looking forward, the unique combination of reactivity and stability offered by 2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde positions it as a promising scaffold for future drug discovery efforts. Ongoing research is exploring its application in targeted protein degradation platforms and as a component of antibody-drug conjugates, potentially expanding its utility beyond small molecule therapeutics.
1806259-28-8 (2-(Bromomethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)